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Compound of Interest

Compound Name: Linalool-d5

Cat. No.: B15557794

Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Linalool-d5. Adherence to these

procedures is critical for ensuring personnel safety and regulatory compliance in a laboratory

setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Linalool-d5, a deuterated form of Linalool, should be handled with the same precautions as its

non-deuterated counterpart. Linalool is classified as a combustible liquid that can cause skin

and eye irritation, and may lead to an allergic skin reaction.[1][2] Therefore, the use of

appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times to

prevent splashes to the eyes.

Hand Protection Nitrile Gloves

Inspect for tears or holes

before use. Change frequently

and immediately if

contaminated.

Body Protection
Flame-Resistant Laboratory

Coat

A lab coat made of 100%

cotton or other flame-resistant

material is recommended.

Avoid synthetic materials that

can melt.[1]

Footwear Closed-Toe Shoes
Must fully cover the feet to

protect against spills.

Respiratory Protection Chemical Fume Hood

Always handle Linalool-d5 in a

properly functioning chemical

fume hood to avoid the buildup

of flammable vapors.[1]

Safe Handling and Operational Plan
Safe handling practices are crucial for minimizing the risks associated with Linalool-d5.

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep containers tightly closed and sealed when not in use.[1][3]

Store in a designated flammable liquids storage cabinet.[1]

Keep away from incompatible materials such as strong oxidizing agents, bases, and strong

acids.[4]
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Handling:

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[3]

Prevent the formation of explosive mixtures with air by handling away from heat, sparks,

open flames, and other ignition sources.[2][6]

Use bonding and grounding to prevent static discharge during transfers.[1]

Never heat Linalool-d5 with an open flame. Use safer alternatives like steam baths, heating

mantles, or oil baths.[1]

Emergency Procedures
Table 2: First-Aid Measures

Exposure Route Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.[1]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water. If

skin irritation or a rash occurs, get medical

advice.[4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

medical attention.[1]

Ingestion

Do not induce vomiting. Clean mouth with water

and drink plenty of water afterwards. Seek

medical attention.[4]

In case of a fire, use a dry chemical, foam, or carbon dioxide extinguisher. Do not use a water

jet. For larger fires, evacuate the area and activate the fire alarm.[1]
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Spill and Disposal Plan
Proper disposal of Linalool-d5 and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Spill Response:

Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access.

Eliminate Ignition Sources: Remove any potential sources of ignition from the immediate

area.

Absorb the Spill: Use an inert absorbent material, such as vermiculite or dry sand, to contain

and absorb the spilled liquid. Do not use combustible materials like paper towels for large

spills.[7]

Collect and Containerize: Carefully collect the absorbent material and place it in a sealed,

labeled container for hazardous waste disposal.

Decontaminate the Area: Clean the spill area with soap and water.

Waste Disposal:

Collect waste Linalool-d5 in a dedicated, properly labeled, and sealed hazardous waste

container.[7]

The container should be made of a material compatible with organic solvents.

Label the waste container as "Hazardous Waste," "Flammable," and list the chemical

contents.[1]

Store the waste container in a designated satellite accumulation area, away from ignition

sources and incompatible materials.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office.

[7]

Never pour Linalool-d5 down the drain or dispose of it in regular trash.[7]
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Experimental Workflow and Logic Diagrams
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Caption: Workflow for the safe handling of Linalool-d5.

Disposal Plan for Linalool-d5 Waste
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Click to download full resolution via product page

Caption: Procedural flow for the disposal of Linalool-d5 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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